Cas no 2243513-00-8 (8-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxylic acid)

• Product Name: 8-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxylic acid
• CAS No: 2243513-00-8
• MF: C₂₅H₂₁NO₆
• MW: 431.437347173691
• CID: 6371288
• PubChem ID: 165719888
• Update Time: 2025-05-21

8-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2243513-00-8
• 8-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxylic acid
• EN300-650862

• Inchi： 1S/C25H21NO6/c27-24(28)19-12-22-23(31-11-5-10-30-22)13-21(19)26-25(29)32-14-20-17-8-3-1-6-15(17)16-7-2-4-9-18(16)20/h1-4,6-9,12-13,20H,5,10-11,14H2,(H,26,29)(H,27,28)
• InChI Key： RWTWBTUCORVYGY-UHFFFAOYSA-N
• SMILES： O(C(NC1C(C(=O)O)=CC2=C(C=1)OCCCO2)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 431.13688739g/mol
• Monoisotopic Mass: 431.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 94.1Ų

Additional information on 8-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxylic acid

Recent Advances in the Study of 8-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxylic acid (CAS: 2243513-00-8)

The compound 8-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxylic acid (CAS: 2243513-00-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique benzodioxepine scaffold and Fmoc-protected amino group, has shown promising potential in various applications, including drug discovery and peptide synthesis. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its therapeutic relevance.

One of the key advancements in the study of this compound is its role as a versatile building block in solid-phase peptide synthesis (SPPS). The Fmoc group serves as a protective moiety for the amino functionality, enabling controlled deprotection and subsequent peptide chain elongation. Researchers have demonstrated that the benzodioxepine core contributes to enhanced stability and bioavailability of the resulting peptides, making it a valuable tool in the development of novel therapeutics.

In addition to its utility in peptide synthesis, recent investigations have explored the pharmacological properties of 8-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxylic acid. Preliminary in vitro studies indicate that derivatives of this compound exhibit moderate inhibitory activity against certain enzymes involved in inflammatory pathways. These findings suggest potential applications in the treatment of chronic inflammatory diseases, although further in vivo studies are required to validate these effects.

The synthesis of this compound has also been optimized to improve yield and purity. Recent reports highlight the use of novel catalytic systems and greener solvents, aligning with the growing emphasis on sustainable chemistry. These advancements not only enhance the scalability of production but also reduce environmental impact, addressing critical challenges in industrial applications.

Looking ahead, the continued exploration of 8-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxylic acid is expected to uncover new therapeutic avenues. Its structural versatility and functional group compatibility make it a promising candidate for further modifications, potentially leading to the discovery of novel bioactive molecules. Collaborative efforts between chemists and biologists will be essential to fully realize its potential in drug development and beyond.